Cas no 1310726-60-3 (Upadacitinib)

Upadacitinib is a selective and reversible Janus kinase (JAK) inhibitor, primarily targeting JAK1, with minimal activity against JAK2, JAK3, and TYK2. It is clinically used for the treatment of moderate-to-severe rheumatoid arthritis, psoriatic arthritis, and atopic dermatitis. The compound exhibits high potency and specificity, reducing systemic side effects associated with broader JAK inhibition. Its oral bioavailability and predictable pharmacokinetics contribute to consistent therapeutic outcomes. Upadacitinib's mechanism involves modulation of cytokine signaling pathways, thereby mitigating inflammation and immune-mediated tissue damage. Its efficacy has been demonstrated in multiple Phase III trials, supporting its use as a targeted therapy for autoimmune conditions.

Upadacitinib structure

Product Name:Upadacitinib

CAS No:1310726-60-3

MF:C₁₇H₁₉F₃N₆O

MW:380.367573022842

MDL:MFCD30502663

CID:2760082

PubChem ID:58557659

Update Time:2025-11-01

Upadacitinib Chemical and Physical Properties

Names and Identifiers

- Upadacitinib
- ABT-494
- ABT494
- (3S,4R)-3-Ethyl-4-(3H-imidazo[1,2-a]pyrrolo[2,3-e]pyrazin-8-yl)-N-(2,2,2-trifluoroethyl)-1-pyrrolidinecarboxamide
- Upadacitinib(ABT-494)
- 1-Pyrrolidinecarboxamide, 3-ethyl-4-(3H-imidazo(1,2-a)pyrrolo(2,3-e)pyrazin-8-yl)-N-(2,2,2-trifluoroethyl)-, (3S,4R)-
- AS-56379
- (3S,4R)-3-ethyl-4-(3H-imidazo(1,2-a)pyrrolo(2,3-e)pyrazin-8-yl)-N-(2,2,2-trifluoroethyl)-1-pyrrolidinecarboxamide
- BCP19011
- CHEMBL3622821
- NS00133778
- UPADACITINIB [ORANGE BOOK]
- DA-78788
- (3S,4R)-3-ETHYL-4-(3H-IMIDAZO(1,2-A)PYRROLO(2,3-E)PYRAZIN-8-YL)-N-(2,2,2-TRIFLUOROETHYL)PYRROLIDINE-1-CARBOXAMIDE TYROSINE KINASE INHIBITOR
- NCGC00588874-01
- (3S,4R)-3-ethyl-4-(1,5,7,10-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,7,9,11-pentaen-12-yl)-N-(2,2,2-trifluoroethyl)pyrrolidine-1-carboxamide
- (3S,4R)-3-ethyl-4-(3H-imidazo(1,2-a)pyrrolo(2,3-e)pyrazin-8-yl)-N-(2,2,2- trifluoroethyl)pyrrolidine-1-carboxamide
- L04AA44
- CS-6150
- UNII-4RA0KN46E0
- AKOS030567686
- UPADACITINIB COMPONENT OF ABBV-599
- Upadacitinib, ABT-494
- SCHEMBL9991056
- GTPL9246
- HY-19569
- s8162
- D10994
- Upadacitinib [USAN]
- Upadacitinib [USAN:INN]
- AC-30326
- UPADACITINIB [MI]
- Upadacitinib anhydrous
- WYQFJHHDOKWSHR-MNOVXSKESA-N
- DTXSID901027919
- GLXC-10425
- 4RA0KN46E0
- EX-A1628
- Rinvoq
- C17H19F3N6O
- Z2831495606
- Upadacitinib (ABT-494)
- REL-(-)-(3S,4R)-3-ETHYL-4-(3H-IMIDAZO(1,2-A)PYRROLO(2,3-E)PYRAZIN-8-YL)-N-(2,2,2-TRIFLUOROETHYL)PYRROLIDINE-1-CARBOXAMIDE
- MFCD30502663
- Q27074125
- 1831899-72-9
- upadacitinibum
- UPADACITINIB [INN]
- Upadacitinib (USAN/INN)
- ABT 494
- DB15091
- ABT-494; rel-(-)-(3S,4R)-3-Ethyl-4-(3H-imidazo[1,2-a]pyrrolo[2,3-e]pyrazin-8-yl)-N-(2,2,2-trifluoroethyl)pyrrolidine-1-carboxamide; (3S,4R)-3-Ethyl-4-(3H-imidazo[1,2-a]pyrrolo[2,3-e]pyrazin-8-yl)-N-(2,2,2-trifluoroethyl)-1-pyrrolidinecarboxamide
- 1310726-60-3
- BDBM50503287
- UPADACITINIB [WHO-DD]
- rel-(3R,4S)-3-Ethyl-4-(3H-imidazo[1,2-a]pyrrolo[2,3-e]pyrazin-8-yl)-N-(2,2,2-trifluoroethyl)-1-pyrrolidinecarboxamide
- (3S,4R)-3-ETHYL-4-(3H-IMIDAZO(1,2-A)PYRROLO(2,3-E)PYRAZIN- 8-YL)-N-(2,2,2-TRIFLUOROETHYL)PYRROLIDINE-1-CARBOXAMIDE TYROSINE KINASE INHIBITOR
- ABBV-599 COMPONENT UPADACITINIB
- (3S,4R)-3-ethyl-4-(3H-imidazo[1,2-a]pyrrolo[2,3-e]pyrazin-8-yl)-N-(2,2,2-trifluoroethyl)pyrrolidine-1-carboxamide
- C72237
- ABT494;ABT-494;ABT 494
- MDL： MFCD30502663
- Inchi： InChI=1S/C17H19F3N6O/c1-2-10-7-25(16(27)24-9-17(18,19)20)8-11(10)13-5-22-14-6-23-15-12(26(13)14)3-4-21-15/h3-6,10-11,21H,2,7-9H2,1H3,(H,24,27)/t10-,11+/m1/s1
- InChI Key： WYQFJHHDOKWSHR-MNOVXSKESA-N
- SMILES： O=C(N1C[C@@H](CC)[C@@H](C2=CN=C3C=NC(NC=C4)=C4N32)C1)NCC(F)(F)F

Computed Properties

Exact Mass: 380.15724374g/mol
Monoisotopic Mass: 380.15724374g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 27
Rotatable Bond Count: 6
Complexity: 561
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 78.3Å²

Experimental Properties

Density: 1.56±0.1 g/cm3 (20 ºC 760 Torr),

Upadacitinib Security Information

Signal Word：Warning
Hazard Statement： H302
Warning Statement： P280-P305+P351+P338
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

Upadacitinib Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-KD810-100mg	Upadacitinib	1310726-60-3	99+%	100mg	9363CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-KD810-5mg	Upadacitinib	1310726-60-3	99+%	5mg	1206CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-KD810-10mg	Upadacitinib	1310726-60-3	99+%	10mg	1776CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-KD810-1mg	Upadacitinib	1310726-60-3	99+%	1mg	698CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-KD810-25mg	Upadacitinib	1310726-60-3	99+%	25mg	3681CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-KD810-50mg	Upadacitinib	1310726-60-3	99+%	50mg	5330CNY	2021-05-07
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	U302354-50mg	Upadacitinib	1310726-60-3	99%	50mg	¥648.90	2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	U302354-100mg	Upadacitinib	1310726-60-3	99%	100mg	¥1037.90	2023-08-31
DC Chemicals	DC10431-100 mg	Upadacitinib	1310726-60-3	>98%	100mg	$650.0	2022-02-28
DC Chemicals	DC10431-250 mg	Upadacitinib	1310726-60-3	>98%	250mg	$1300.0	2022-02-28

Upadacitinib Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:1310726-60-3)Upadacitinib

Order Number:LE889;LE26870758

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 11:39

Price ($):discuss personally

Email:18501500038@163.com

Zibo Yurui Biotechnology

Gold Member

Audited Supplier

(CAS:1310726-60-3)Upadacitinib

Order Number:LE525

Stock Status:in Stock

Quantity:10G/1KG

Purity:99%

Pricing Information Last Updated:Monday, 8 June 2026 09:33

Price ($):inquiry

Email:zhang@yuruibiotech.com

Product Official Link

Upadacitinib Related Literature

1. Design, synthesis and evaluation of (R)-3-(7-(methyl(7H-pyrrolo[2,3-d]pyrimidin-4-yl)amino)-5-azaspiro[2.4]heptan-5-yl)-3-oxopropanenitrile as a JAK1-selective inhibitor

Chieyeon Chough,Sunmin Lee,Misuk Joung,Jaemin Lee,Jong Hoon Kim,B. Moon Kim Med. Chem. Commun. 2018 9 477
2. Asymmetric transformations from sulfoxonium ylides

Clarice A. D. Caiuby,Lucas G. Furniel,Antonio C. B. Burtoloso Chem. Sci. 2022 13 1192
3. Recent advances in the synthesis of bridgehead (or ring-junction) nitrogen heterocycles via transition metal-catalyzed C–H bond activation and functionalization

Biao Nie,Wanqing Wu,Yingjun Zhang,Huanfeng Jiang,Ji Zhang Org. Chem. Front. 2020 7 3067
4. Advanced approaches of developing targeted covalent drugs

Conghao Gai,Suzannah J. Harnor,Shihao Zhang,Céline Cano,Chunlin Zhuang,Qingjie Zhao RSC Med. Chem. 2022 13 1460
5. Advanced approaches of developing targeted covalent drugs

Conghao Gai,Suzannah J. Harnor,Shihao Zhang,Céline Cano,Chunlin Zhuang,Qingjie Zhao RSC Med. Chem. 2022 13 1460

Related Categories

1310726-60-3 (Upadacitinib) Related Products

Recommended suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:1310726-60-3)Upadacitinib

Purity:99%/99%

Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG

Price ($):Inquiry/Inquiry

Zibo Yurui Biotechnology

(CAS:1310726-60-3)Upadacitinib

Purity:99%

Quantity:10G/1KG

Price ($):Inquiry